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Compound of Interest

Compound Name: Methyl 5-amino-3-methylpicolinate

Cat. No.: B2484209 Get Quote

CAS Number: 1263059-42-2

This technical guide provides a comprehensive overview of Methyl 5-amino-3-
methylpicolinate, a substituted pyridine derivative of interest to researchers, scientists, and

professionals in drug development. This document summarizes its chemical properties and

outlines a putative synthetic pathway, addressing the current landscape of available

information.

Chemical and Physical Properties
Methyl 5-amino-3-methylpicolinate is a heterocyclic compound with the molecular formula

C₈H₁₀N₂O₂ and a molecular weight of 166.18 g/mol .[1] The structure consists of a pyridine ring

substituted with a methyl group at the 3-position, an amino group at the 5-position, and a

methyl ester at the 2-position. The presence of both amino and carboxylate functionalities on

the pyridine core suggests its potential as a versatile building block in the synthesis of more

complex molecules, particularly in the realm of medicinal chemistry.
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Property Value

CAS Number 1263059-42-2

Molecular Formula C₈H₁₀N₂O₂

Molecular Weight 166.18 g/mol

Synonyms

5-Amino-3-methyl-pyridine-2-carboxylic acid

methyl ester, Methyl 5-amino-3-methylpyridine-

2-carboxylate

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Methyl 5-amino-3-
methylpicolinate (CAS 1263059-42-2) is not readily available in peer-reviewed literature, a

plausible synthetic route can be inferred from established organic chemistry principles and

published methods for analogous compounds. A potential pathway could involve the

functionalization of a pre-existing substituted pyridine ring.

One possible conceptual approach could start from a suitable commercially available pyridine

derivative, such as 5-amino-3-methylpyridine. The synthesis would then proceed through a

directed ortho-metalation followed by carboxylation and subsequent esterification.

Hypothetical Synthesis Workflow:
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5-Amino-3-methylpyridine

Protection of Amino Group
(e.g., Boc anhydride)

Directed ortho-Metalation
(e.g., n-BuLi, LDA)

Carboxylation
(e.g., CO2 (s))

Esterification
(e.g., MeOH, H2SO4 or SOCl2)

Deprotection
(e.g., TFA or HCl)

Methyl 5-amino-3-methylpicolinate
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Methyl 5-amino-3-methylpicolinate
(Starting Material)

Chemical Modification
(e.g., Amide coupling, Suzuki coupling)

Library of Novel Compounds

Biological Screening
(e.g., Enzyme assays, Cell-based assays)

Identification of 'Hit' Compounds

Lead Optimization

Preclinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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